Cas no 2229291-35-2 (1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine
• CAS No: 2229291-35-2
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6448677
• PubChem ID: 165659686
• Update Time: 2025-05-21

1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine
• EN300-1751645
• 1-{[5-(4-methylphenyl)furan-2-yl]methyl}cyclopropan-1-amine
• 2229291-35-2

• Inchi： 1S/C15H17NO/c1-11-2-4-12(5-3-11)14-7-6-13(17-14)10-15(16)8-9-15/h2-7H,8-10,16H2,1H3
• InChI Key： OZTOINCKKSNEMX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1CC1(CC1)N

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229291-35-2 and Product Name: 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine

The compound identified by the CAS number 2229291-35-2 and the product name 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a furan moiety linked to a cyclopropane ring provides a unique scaffold that is of great interest for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. The furan ring, with its oxygen-containing aromatic structure, is known for its ability to interact with biological targets in diverse ways. Specifically, the 4-methylphenyl substituent attached to the furan ring enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and binding to protein targets. This structural feature is particularly valuable in designing molecules that can efficiently cross biological barriers and exert their pharmacological effects.

The cyclopropane ring in the molecular structure of 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine adds another layer of complexity and functionality. Cyclopropanes are known for their strained three-membered ring, which can lead to unique reactivity and binding properties. This strained bond can be exploited to induce conformational changes in biological targets, potentially leading to enhanced binding affinity and selectivity. Such structural motifs have been successfully employed in various drug candidates, demonstrating their utility in modulating biological pathways.

Recent studies have highlighted the importance of furan-cyclopropane hybrids in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific combination of a furan ring with a methyl-substituted cyclopropane in this compound suggests that it may exhibit multiple pharmacological activities simultaneously. This polypharmacicity is increasingly recognized as a desirable trait in drug development, as it can lead to broader therapeutic effects with fewer side effects.

The synthesis of 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical synthesis. The introduction of the furan moiety into the cyclopropane framework necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and stereoselective methodologies, are often employed to construct such complex molecules efficiently.

In terms of biological activity, preliminary studies on derivatives of this class of compounds have revealed interesting interactions with various enzymes and receptors. The 4-methylphenyl group, for instance, is known to modulate G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. The combination of this group with the furan-cyclopropane core suggests that this compound may influence GPCR signaling pathways, potentially leading to new treatments for diseases such as cardiovascular disorders and neurological conditions.

The potential applications of 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine extend beyond GPCRs. The unique structural features of this molecule make it a versatile scaffold for further derivatization and optimization. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to target specific diseases or conditions. This flexibility is crucial in drug discovery, as it allows for rapid adaptation based on biological data obtained from preclinical studies.

Advances in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques can predict how 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine interacts with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can accelerate the drug discovery process significantly.

The future prospects for this compound are promising, given its innovative structure and potential therapeutic applications. As research continues into novel heterocyclic compounds like this one, we can expect to see more sophisticated molecules being developed that offer improved efficacy and safety profiles compared to existing treatments. The integration of cutting-edge synthetic methods with advanced computational modeling will be key to realizing these advancements.

In conclusion, the compound identified by CAS number 2229291-35-2 and named 1-{5-(4-methylphenyl)furan-2-ylmethyl}cyclopropan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features—particularly the combination of a furan-cyclopropane core—make it a valuable candidate for further exploration in drug discovery. With ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications, this molecule holds great promise for improving human health through innovative medicinal chemistry solutions.